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Compound of Interest

Compound Name: Tetradecane-7,8-dione

CAS No.: 6305-47-1

Cat. No.: B3055106

Get Quote

Technical Safety Guide: 7,8-Tetradecanedione
Executive Summary & Compound Identity
7,8-Tetradecanedione is a symmetric aliphatic

-diketone (1,2-diketone). Unlike its volatile homolog 2,3-butanedione (diacetyl), this mid-chain
compound exhibits lower vapor pressure but retains the specific reactivity of the vicinal
carbonyl moiety. It is primarily utilized as a building block for low band-gap conjugated
polymers (e.g., in condensation with diaminothiophenes) and as a synthetic intermediate in
lipid and pheromone chemistry.

Due to the limited availability of direct toxicological datasets for this specific isomer, this guide

employs Read-Across Toxicology principles, deriving safety protocols from structural analogs

(short-chain

-diketones and long-chain aliphatic ketones).

Chemical Identification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3055106#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Detail

IUPAC Name 7,8-Tetradecanedione

CAS Number 6305-47-1

Molecular Formula

Molecular Weight 226.36 g/mol

SMILES CCCCCCC(=O)C(=O)CCCCCC

Structure Class Vicinal Diketone (Lipophilic)

Physicochemical Profile
Data derived from experimental synthesis reports and homologous series interpolation.

Property Value / Observation Relevance to Safety

Physical State Solid (Crystalline/Waxy)
Dust inhalation hazard;

requires particulate controls.

Melting Point ~50–65 °C (Predicted)

Low-melting solid; may liquefy

during transport or exothermic

reaction.

Boiling Point >280 °C (Predicted)

Low volatility at STP; thermal

decomposition risk if distilled

without vacuum.

Solubility
Soluble in

, EtOH, Hexanes

Lipophilic; readily penetrates

dermal barriers in solution.

Reactivity High (1,2-Dicarbonyl)

Condenses with diamines;

susceptible to oxidative

cleavage.

Hazard Identification (GHS Classification)
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Classification based on Functional Group Analysis (FGA) and Read-Across from 2,3-

butanedione.

Core Hazards[1]
Skin Irritation (Category 2): Lipophilic ketones strip dermal oils; the diketone moiety is a

known irritant.

Eye Irritation (Category 2A): Dust or vapors (upon heating) cause severe irritation.

Specific Target Organ Toxicity - Single Exposure (Respiratory): The

-diketone motif is structurally alert for respiratory toxicity (bronchiolitis obliterans
mechanism), though reduced volatility mitigates acute risk compared to diacetyl. Treat as a
potential respiratory sensitizer.

Signal Word: WARNING
Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Experimental Protocols & Handling
As a Senior Application Scientist, I recommend the following "Self-Validating" protocols. These

workflows incorporate checkpoints to verify safety and chemical integrity in real-time.

Safe Synthesis Workflow (Alkyne Oxidation Route)
This route avoids toxic heavy metals (like Osmium) often used in dihydroxylation, preferring

Permanganate or Ruthenium-catalyzed oxidation of 7-tetradecyne.

Diagram 1: Synthesis & Safety Workflow This diagram outlines the logical flow from precursor

to purified product, highlighting critical safety control points (CP).
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Start: 7-Tetradecyne
Oxidation Reaction

(KMnO4/Adogen 464)
CP: Temp Control < 35°C

 Phase Transfer Quench & Extraction
(NaHSO3 / DCM)
CP: Peroxide Test

 Exothermic
If Reaction Incomplete

(TLC Check)

Purification
(Recrystallization)

Solvent: EtOH

 Crude Oil Product: 7,8-Tetradecanedione
(Yellow Crystalline Solid)

 Yield ~80%

Click to download full resolution via product page

Caption: Synthesis of 7,8-tetradecanedione via phase-transfer oxidation. CP indicates critical

safety control points.

Handling & Storage Protocol
The "Inert-First" Principle: Alpha-diketones are susceptible to auto-oxidation and hydration.

Storage: Store under Argon/Nitrogen at 4°C.

Solubilization: When preparing stock solutions (e.g., for polymer synthesis), add solvent

before removing from the fume hood to prevent dust generation.

Decontamination: Use a solution of 10% Sodium Bisulfite (

) to clean glassware. This chemically reduces the dione to the less toxic diol/ketol species
before washing.

Emergency Response (SDS Core)
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Scenario Immediate Action Mechanistic Rationale

Inhalation
Move to fresh air; rest in half-

upright position.

Diketones can cause ciliary

stasis; upright posture aids

lung clearance.

Skin Contact

Wash with PEG-400 or

soap/water. Do NOT use

alcohol immediately.

Alcohol may increase

transdermal absorption of the

lipophilic ketone.

Eye Contact Flush with water for 15 mins.

Dilution is critical to prevent

corneal clouding from protein

cross-linking.

Spill
Cover with weak bisulfite

solution, then absorb.

Bisulfite chemically neutralizes

the reactive carbonyls.

Scientific Context: Reactivity & Applications
Understanding the why behind the safety allows for better risk management.

Reactivity Profile: The 7,8-tetradecanedione molecule possesses a "dual-electrophile" core.

The adjacent carbonyls create a strong dipole and a low-lying LUMO (Lowest Unoccupied

Molecular Orbital).

Polymer Chemistry: It condenses with bis-nucleophiles (e.g., 3,4-diaminothiophene) to form

pyrazine rings. This reaction is driven by the stability of the aromatic product.

Safety Implication: This same reactivity allows it to cross-link proteins (lysine residues) in

biological tissue, leading to sensitization.

Diagram 2: Reactivity & Polymerization Pathway Visualizing the condensation mechanism

utilized in low band-gap polymer synthesis.
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Safety Alert: Sensitization Risk

7,8-Tetradecanedione
(Electrophile)

Schiff Base Intermediate
(Unstable)

 Condensation (-2 H2O)

3,4-Diaminothiophene
(Nucleophile)

 Condensation (-2 H2O)

Poly(thieno[3,4-b]pyrazine)
(Low Band-Gap Polymer)

 Polymerization (FeCl3)

Click to download full resolution via product page

Caption: Condensation of 7,8-tetradecanedione with diamines. The electrophilic nature drives

both synthesis and toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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